5-Hydroxy-5-phenyl-1,4,5,6-tetrahydropyrimidine hydrochloride

• CAS RN: 114703-64-9
• Molecular Formula: C10H13ClN2O
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 5-phenyl-4,6-dihydro-1H-pyrimidin-5-ol;hydrochloride
• InChI: InChI=1S/C10H12N2O.ClH/c13-10(6-11-8-12-7-10)9-4-2-1-3-5-9;/h1-5,8,13H,6-7H2,(H,11,12);1H
• InChI Key: KUOGHDAQWPVQJH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN=CN1)(C2=CC=CC=C2)O.Cl

Description

5-Hydroxy-5-phenyl-1,4,5,6-tetrahydropyrimidine hydrochloride is a useful research compound. Its molecular formula is C10H13ClN2O and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture consisting of 5.56 g (0.0335 mol) of 1,3-diamino-2-phenylpropan-2-ol dihydrochloride (m.p. (inst.)=242° C.) and 2.479 g (0.0335 mol; 2.7 ml) of ethyl formate is heated at 100° C. for 3 h. It is then heated at 100° C. under reduced pressure (vacuum obtained by means of a water-jet pump) for 1 h. The reaction medium is cooled, taken up with CH3OH, acidified with ethanol containing HCl and evaporated to dryness, and the evaporation residue is triturated with ether, acetone and chloroform. The precipitate formed is collected by filtration and then recrystallized from an ethanol/diethyl ether mixture (1:1 v/v) to give 6 g (yield: 84%) of CRL 41 382. M.p. (inst.)=206° C.